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Compound of Interest

Compound Name: 2H-1,4-Benzoxazin-3(4H)-one

Cat. No.: B031670

Essential Safety and Handling Guide for 2H-1,4-
Benzoxazin-3(4H)-one

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2H-1,4-Benzoxazin-3(4H)-one
(CAS No: 5466-88-6). Adherence to these procedures is essential for ensuring laboratory
safety and proper chemical management.

Chemical Hazards: 2H-1,4-Benzoxazin-3(4H)-one is classified as a hazardous substance.
According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), it can cause skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335)[1][2].

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2H-1,4-
Benzoxazin-3(4H)-one to minimize exposure and ensure personal safety. The following table
summarizes the recommended PPE.
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Protection Type

Recommended Equipment

Specification

Eye and Face Protection

Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or
NIOSH (US) standards[3]. A
face shield may also be

necessary[4].

Skin Protection

Chemical-resistant gloves

Nitrile gloves are a suitable
option[5]. Always inspect

gloves prior to use.

Laboratory coat

To prevent skin contact[5].

Additional Protective Clothing

Wear suitable protective
clothing to prevent skin

contact[4].

Respiratory Protection

Dust mask or air-purifying

respirator

A dust mask of type N95 (US)
is recommended. In case of
inadequate ventilation, wear

respiratory protection[4].

Operational and Disposal Plans

Proper handling and disposal procedures are crucial to mitigate risks associated with 2H-1,4-

Benzoxazin-3(4H)-one. The following workflow outlines the key steps from preparation to

disposal.
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Safe handling and disposal workflow.

Handling Procedures:

* Ensure good ventilation in the work area[4].
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o Avoid breathing dust, mist, or spray[4].

» Wash hands and any exposed skin thoroughly after handling[2][6].

e Do not eat, drink, or smoke in the handling area[6].

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place[3].
e This compound is classified under Storage Class 11: Combustible Solids.
Disposal Plan:

o Collect all waste, including contaminated consumables like pipette tips and weighing paper,
in a designated and properly labeled, sealable container[5].

o Do not mix with other waste streams unless permitted by your institution's environmental
health and safety (EHS) office[5].

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations|[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Benzoxazin-3(4H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031670#personal-protective-equipment-for-handling-
2h-1-4-benzoxazin-3-4h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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